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Introduction

The urokinase-type plasminogen activator receptor (UPAR) is a key protein involved in cancer
cell invasion and metastasis.[1] Its overexpression is a well-established biomarker for
aggressiveness in many types of cancer, including breast, prostate, bladder, and
neuroendocrine tumors.[1][2] This makes uPAR an attractive target for both therapeutic
intervention and diagnostic imaging. AE105, a small 9-mer peptide, is a high-affinity antagonist
of uUPAR.[3] When chelated with NOTA (1,4,7-triazacyclononane-1,4,7-triacetic acid) and
labeled with a positron-emitting radionuclide like Gallium-68 (68Ga), it forms 8Ga-NOTA-
AE105, a promising radiopharmaceutical for positron emission tomography (PET) imaging of
UPAR expression in tumors.[4] This technical guide provides an in-depth overview of the
preclinical studies that have evaluated the potential of Nota-AE105 for cancer imaging.

Mechanism of Action and Imaging Rationale

The urokinase-type plasminogen activator (UPA) system plays a crucial role in the degradation
of the extracellular matrix, a critical step in tumor invasion and metastasis. The binding of uPA
to its receptor, UPAR, on the cancer cell surface initiates a proteolytic cascade. Nota-AE105 is
a peptide antagonist that binds to uPAR with high affinity, thereby blocking the binding of uPA.
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When labeled with a radioisotope, Nota-AE105 allows for the non-invasive visualization and
guantification of uPAR expression in tumors using PET imaging.
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uPAR Signaling and Nota-AE105 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12388337?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/28576169/
https://pubmed.ncbi.nlm.nih.gov/28576169/
https://pubmed.ncbi.nlm.nih.gov/27609788/
https://pubmed.ncbi.nlm.nih.gov/27609788/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10567728/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10567728/
https://www.researchgate.net/publication/307945973_Safety_dosimetry_and_tumor_detection_ability_of_68Ga-NOTA-AE105_-_a_novel_radioligand_for_uPAR_PET_imaging_first-in-humans_study
https://www.benchchem.com/product/b12388337/docs#preclinical-evaluation-of-nota-ae105-for-cancer-imaging-a-technical-guide
https://www.benchchem.com/product/b12388337/docs#preclinical-evaluation-of-nota-ae105-for-cancer-imaging-a-technical-guide
https://www.benchchem.com/product/b12388337/docs#preclinical-evaluation-of-nota-ae105-for-cancer-imaging-a-technical-guide
https://www.benchchem.com/product/b12388337/docs#preclinical-evaluation-of-nota-ae105-for-cancer-imaging-a-technical-guide
https://www.benchchem.com/product/b12388337?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388337?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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